Cas no 2137078-36-3 (tert-butyl (2S)-2-(pent-3-ynoyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S)-2-(pent-3-ynoyl)pyrrolidine-1-carboxylate
• CAS No: 2137078-36-3
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 6050283
• PubChem ID: 165468702
• Update Time: 2025-06-08

tert-butyl (2S)-2-(pent-3-ynoyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S)-2-(pent-3-ynoyl)pyrrolidine-1-carboxylate
• EN300-798892
• 2137078-36-3

• Inchi： 1S/C14H21NO3/c1-5-6-9-12(16)11-8-7-10-15(11)13(17)18-14(2,3)4/h11H,7-10H2,1-4H3/t11-/m0/s1
• InChI Key： CBVDWBZOBWWYCS-NSHDSACASA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H]1C(CC#CC)=O)=O

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on tert-butyl (2S)-2-(pent-3-ynoyl)pyrrolidine-1-carboxylate

Introduction to tert-butyl (2S)-2-(pent-3-ynoyl)pyrrolidine-1-carboxylate (CAS No. 2137078-36-3)

tert-butyl (2S)-2-(pent-3-ynoyl)pyrrolidine-1-carboxylate, a compound with the CAS number 2137078-36-3, is a chiral molecule that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including a tert-butyl protecting group, a pyrrolidine ring, and a pentynoyl moiety. These features make it a valuable intermediate in the synthesis of various biologically active molecules and pharmaceuticals.

The synthesis of tert-butyl (2S)-2-(pent-3-ynoyl)pyrrolidine-1-carboxylate has been extensively studied due to its potential applications in the development of new drugs and therapeutic agents. Recent research has focused on optimizing the synthetic pathways to improve yield, purity, and enantiomeric excess. One notable approach involves the use of transition-metal-catalyzed reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), which has proven to be highly efficient in constructing the desired chiral center.

In terms of its biological activity, tert-butyl (2S)-2-(pent-3-ynoyl)pyrrolidine-1-carboxylate has shown promise in various preclinical studies. For instance, it has been investigated for its potential as a prodrug precursor, where the tert-butyl protecting group can be selectively cleaved under specific physiological conditions to release the active compound. This property is particularly useful in improving the pharmacokinetic profile and reducing side effects of the final drug product.

The pyrrolidine ring in tert-butyl (2S)-2-(pent-3-ynoyl)pyrrolidine-1-carboxylate is known for its ability to mimic peptide bonds, making it a valuable scaffold in peptidomimetic design. Peptidomimetics are synthetic compounds that mimic the structure and function of peptides but often exhibit improved stability and bioavailability. This characteristic has led to its use in the development of inhibitors for various enzymes and receptors, such as proteases and G protein-coupled receptors (GPCRs).

The pentynoyl moiety in tert-butyl (2S)-2-(pent-3-ynoyl)pyrrolidine-1-carboxylate adds further versatility to its chemical properties. The presence of an alkyne functional group allows for click chemistry reactions, which are widely used in bioconjugation and drug delivery systems. For example, CuAAC reactions can be employed to attach targeting ligands or imaging agents to the molecule, enhancing its therapeutic efficacy and diagnostic potential.

Recent advancements in computational chemistry have also contributed to our understanding of tert-butyl (2S)-2-(pent-3-ynoyl)pyrrolidine-1-carboxylate. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational behavior and interactions with biological targets. These studies have helped identify key structural features that contribute to its biological activity and have guided the rational design of more potent derivatives.

In addition to its applications in drug discovery, tert-butyl (2S)-2-(pent-3-ynoyl)pyrrolidine-1-carboxylate has found use in other areas of chemical research. For example, it serves as a valuable building block in the synthesis of complex natural products and synthetic polymers. The ability to control its stereochemistry through asymmetric synthesis techniques has opened up new possibilities for creating enantiomerically pure materials with tailored properties.

The safety profile of tert-butyl (2S)-2-(pent-3-ynoyl)pyrrolidine-1-carboxylate is an important consideration in both research and industrial settings. While it is not classified as a hazardous material or controlled substance, proper handling procedures should be followed to ensure safe storage and use. This includes wearing appropriate personal protective equipment (PPE) and working under well-controlled laboratory conditions.

In conclusion, tert-butyl (2S)-2-(pent-3-ynoyl)pyrrolidine-1-carboxylate (CAS No. 2137078-36-3) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic methods and computational tools, make it an exciting target for further exploration and development.